Cas no 1061357-88-7 (2-Bromo-5-chloro-4-iodopyridine)

• Product Name: 2-Bromo-5-chloro-4-iodopyridine
• CAS No: 1061357-88-7
• MF: C₅H₂BrClIN
• MW: 318.337551593781
• MDL: MFCD16295248
• CID: 2195874
• PubChem ID: 58155072
• Update Time: 2025-07-02

2-Bromo-5-chloro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-iodo-5-chloro pyridine
• 2-BROMO-5-CHLORO-4-IODOPYRIDINE
• 1061357-88-7
• SCHEMBL1230832
• MFCD16295248
• AB70807
• BS-49443
• 2-bromo-5-chloro-4-iodo-pyridine
• DB-111950
• E76081
• AKOS027382892
• CS-0157809
• UPWHKYFBMYMQJC-UHFFFAOYSA-N
• 112-570-9
• 2-Bromo-5-chloro-4-iodopyridine

• MDL： MFCD16295248
• Inchi： 1S/C5H2BrClIN/c6-5-1-4(8)3(7)2-9-5/h1-2H
• InChI Key： UPWHKYFBMYMQJC-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1)Br)Cl

Computed Properties

• Exact Mass: 316.81039g/mol
• Monoisotopic Mass: 316.81039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.10210

Additional information on 2-Bromo-5-chloro-4-iodopyridine

Professional Introduction to 2-Bromo-5-chloro-4-iodopyridine (CAS No. 1061357-88-7)

2-Bromo-5-chloro-4-iodopyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1061357-88-7, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a class of nitrogen-containing aromatic heterocycles that are widely recognized for their broad spectrum of biological activities and pharmacological properties. The structural features of 2-Bromo-5-chloro-4-iodopyridine, characterized by the presence of bromine, chlorine, and iodine substituents at specific positions on the pyridine ring, make it an attractive scaffold for the development of novel therapeutic agents.

The strategic placement of halogen atoms at the 2-, 5-, and 4-positions, respectively, imparts unique reactivity and functionalization potential to this molecule. Halogenated pyridines are particularly valuable in medicinal chemistry due to their ability to participate in various chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings. These reactions are fundamental in the synthesis of complex drug molecules, enabling chemists to modify and optimize the structure-activity relationships (SAR) of potential therapeutic candidates.

In recent years, 2-Bromo-5-chloro-4-iodopyridine has been extensively explored in the synthesis of bioactive molecules targeting a variety of diseases. One of the most promising areas of research has been its application in the development of anticancer agents. The halogenated pyridine core serves as a privileged scaffold for designing small-molecule inhibitors that can disrupt critical signaling pathways involved in tumor growth and progression. For instance, studies have demonstrated that derivatives of 2-Bromo-5-chloro-4-iodopyridine can inhibit kinases and other enzymes that are overexpressed in cancer cells, thereby offering a potential therapeutic strategy against malignancies.

Another significant area where 2-Bromo-5-chloro-4-iodopyridine has shown promise is in the realm of antiviral research. The structural motif of this compound has been leveraged to develop inhibitors targeting viral proteases and polymerases. By incorporating halogen atoms into the pyridine ring, researchers have been able to enhance the binding affinity and selectivity of these inhibitors toward viral targets. This approach has been particularly effective against RNA viruses, where halogenated pyridines have been shown to interfere with viral replication by inhibiting key enzymatic activities.

The compound's utility extends beyond oncology and virology into other therapeutic domains such as inflammation, neurodegenerative diseases, and infectious diseases. The ability to readily modify the halogenated pyridine core allows for the rapid diversification of chemical libraries, facilitating high-throughput screening (HTS) campaigns to identify novel lead compounds. Furthermore, advances in computational chemistry and machine learning have enabled researchers to predict the biological activity of derivatives of 2-Bromo-5-chloro-4-iodopyridine, accelerating the drug discovery process.

Recent studies have also highlighted the role of 2-Bromo-5-chloro-4-iodopyridine in synthetic organic chemistry as a versatile intermediate for constructing more complex molecular architectures. The presence of multiple halogen atoms makes this compound an ideal candidate for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are instrumental in forming carbon-carbon bonds, which are essential for building diverse and intricate drug molecules.

The pharmacokinetic properties of compounds derived from 2-Bromo-5-chloro-4-iodopyridine have also been extensively studied. Researchers have focused on optimizing solubility, bioavailability, metabolic stability, and target specificity to enhance their therapeutic efficacy. By leveraging structure-based design principles and computational modeling techniques, scientists have been able to fine-tune the properties of these derivatives to meet stringent pharmaceutical standards.

In conclusion,2-Bromo-5-chloro-4-iodopyridine (CAS No. 1061357-88-7) represents a valuable building block in modern drug discovery. Its unique structural features and reactivity profile make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents targeting a wide range of diseases. As research continues to uncover new applications for this compound, its importance in pharmaceutical chemistry is expected to grow even further.